![molecular formula C15H18N6O2 B2919760 1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(pyrimidin-2-yl)piperidine-4-carboxamide CAS No. 1797126-91-0](/img/structure/B2919760.png)
1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(pyrimidin-2-yl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(pyrimidin-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C15H18N6O2 and its molecular weight is 314.349. The purity is usually 95%.
BenchChem offers high-quality 1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(pyrimidin-2-yl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(pyrimidin-2-yl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activity
Research has demonstrated the synthesis of novel compounds with antimicrobial properties. For instance, studies have shown the development of new pyrimidinones, oxazinones, and their derivatives, synthesized as antimicrobial agents, indicating a broad interest in exploring the therapeutic potentials of these chemical frameworks (Hossan et al., 2012).
Anti-Inflammatory and Analgesic Agents
Another study focused on synthesizing novel compounds derived from visnaginone and khellinone, demonstrating significant anti-inflammatory and analgesic activities. These findings suggest the potential of such compounds in developing new therapeutic agents targeting inflammation and pain management (Abu‐Hashem et al., 2020).
Anticancer Activities
Further research explored the synthesis of N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives, evaluating their anti-angiogenic and DNA cleavage abilities. These compounds blocked the formation of blood vessels in vivo and exhibited significant activities, suggesting their potential as anticancer agents (Kambappa et al., 2017).
Synthetic Methodologies
Studies also highlight advancements in synthetic methodologies, offering efficient routes to synthesize complex molecules. For example, the efficient synthesis of novel dihydropyridones and pyridones through domino reactions of carbamoylated enaminones with aldehydes showcases the innovative approaches being explored in chemical synthesis (Obydennov et al., 2018).
Structural and Electronic Properties
Research on the structural and electronic properties of anticonvulsant drugs, including substituted pyridazines, triazines, and pyrimidines, provides insight into the molecular factors influencing their biological activities. Such studies contribute to a deeper understanding of drug design and the development of more effective therapeutic agents (Georges et al., 1989).
properties
IUPAC Name |
1-(1-methyl-6-oxopyridazin-3-yl)-N-pyrimidin-2-ylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N6O2/c1-20-13(22)4-3-12(19-20)21-9-5-11(6-10-21)14(23)18-15-16-7-2-8-17-15/h2-4,7-8,11H,5-6,9-10H2,1H3,(H,16,17,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFAHCQNGTIMRBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C=CC(=N1)N2CCC(CC2)C(=O)NC3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(pyrimidin-2-yl)piperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.